Cas no 2034572-07-9 (4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one)

• Product Name: 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one
• CAS No: 2034572-07-9
• MF: C₁₄H₁₈N₄O₂
• MW: 274.3183
• CID: 5352742
• Update Time: 2025-06-09

4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 4-morpholin-4-yl-8-propylpyrido[2,3-d]pyrimidin-7-one
• 4-morpholino-8-propylpyrido[2,3-d]pyrimidin-7(8H)-one
• 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one

• Inchi： 1S/C14H18N4O2/c1-2-5-18-12(19)4-3-11-13(15-10-16-14(11)18)17-6-8-20-9-7-17/h3-4,10H,2,5-9H2,1H3
• InChI Key： KZVNHHPFFKSAEA-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C2C3C([H])=C([H])C(N(C([H])([H])C([H])([H])C([H])([H])[H])C=3N=C([H])N=2)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6

Additional information on 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one

Chemical Profile of 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one (CAS No. 2034572-07-9)

4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrido[2,3-d]pyrimidine scaffold, which is a well-documented motif in medicinal chemistry, particularly for its role in the development of drugs targeting various diseases. The presence of a morpholine ring and a propyl substituent in its structure contributes to its distinct chemical profile, making it a promising candidate for further investigation.

The morpholin-4-yl moiety in the compound's name is particularly noteworthy, as morpholine derivatives are known for their versatility in drug design. They often exhibit favorable pharmacokinetic properties and can serve as key pharmacophores in the development of small-molecule inhibitors. The propyl group at the 8-position introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets. This combination of structural features makes 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one a compound of great interest for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrido[2,3-d]pyrimidine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways. Specifically, modifications at the 4-position and 8-position of the pyrido[2,3-d]pyrimidine core have been extensively studied to enhance binding affinity and selectivity. The incorporation of the morpholin-4-yl group into this scaffold has been associated with improved solubility and bioavailability, which are critical factors for drug development.

One of the most compelling aspects of 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is its potential as a lead compound for further derivatization. Researchers have been exploring various synthetic strategies to modify this core structure while maintaining or enhancing its biological activity. For instance, structural analogs with different substituents at key positions have been synthesized to evaluate their effects on receptor binding and downstream signaling pathways. These efforts have led to the identification of several promising derivatives with enhanced potency and selectivity.

The biological activity of 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one has been investigated in several preclinical models. Initial studies have suggested that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The morpholin-4-yl group appears to play a crucial role in modulating these interactions by influencing the compound's binding affinity and orientation within the active site of target proteins. Additionally, the propyl substituent may contribute to steric hindrance that enhances specificity.

Recent advances in computational chemistry have also contributed to the understanding of 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one's mechanism of action. Molecular docking studies have been performed to predict how this compound interacts with potential biological targets. These simulations have provided valuable insights into key interactions between the compound and its binding partners, guiding further optimization efforts. By leveraging computational tools alongside experimental data, researchers can more efficiently design derivatives with improved pharmacological profiles.

The synthetic route to 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is another area of interest for medicinal chemists. Efficient synthetic methodologies are essential for producing this compound on a scalable basis for both preclinical and clinical studies. Researchers have developed multi-step synthetic strategies that involve key transformations such as cyclization reactions and nucleophilic substitutions. These methods have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

The safety profile of 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is also under investigation as part of its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies aim to identify any potential adverse effects associated with exposure to this compound at various doses. Understanding its safety profile is essential for determining appropriate dosing regimens and assessing its potential for clinical translation.

The future directions for research on 4-(morpholin-4-yl)-8-propyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one are multifaceted and exciting. Ongoing studies are focused on further optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. Additionally, there is growing interest in developing novel synthetic routes that are more sustainable and environmentally friendly. By integrating green chemistry principles into drug development processes, researchers can minimize waste and reduce environmental impact while maintaining high standards of efficacy and safety.

In conclusion,4-(morpholin-4-y1)-8-propyl--7H,8H--pyrido[2,3-d]pyrimidine-7^{-one (CAS No.}2034572-07-9)represents an important advancement inneal chemicastry. Its unique structural features,na stro stro stro stropotential biy,, and favorable pha